
Meliantriol: A Technical Guide to its Chemical
Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meliantriol

Cat. No.: B1676183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meliantriol is a naturally occurring triterpenoid, specifically classified as a limonoid, isolated

from the Neem tree (Azadirachta indica) and other plants of the Meliaceae family. It is

recognized for its potent insect antifeedant properties and is being investigated for a range of

other biological activities, including potential anticancer, antimicrobial, and anti-inflammatory

effects. This technical guide provides a comprehensive overview of the chemical structure and

known properties of Meliantriol, compiling available data to support further research and

development.

Chemical Structure and Identification
Meliantriol possesses a complex tetracyclic triterpenoid core structure. Its systematic IUPAC

name is (1S)-1-[(2R,4S,5R)-5-hydroxy-4-[(3S,5R,9R,10R,13S,14S,17S)-3-hydroxy-

4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-

17-yl]oxolan-2-yl]-2-methylpropane-1,2-diol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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